6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• CAS No.: 851123-51-8
• Molecular Formula: C20H15ClN4O2S
• Molecular Weight: 410.88
• IUPAC Name: 6-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1-(4-methylphenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C20H15ClN4O2S/c1-12-2-8-15(9-3-12)25-18-16(10-22-25)19(27)24-20(23-18)28-11-17(26)13-4-6-14(21)7-5-13/h2-10H,11H2,1H3,(H,23,24,27)
• InChI Key: UCWIPACPNLORSN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)SCC(=O)C4=CC=C(C=C4)Cl
• solubility: not available

Description

6-((2-(4-Chlorophenyl)-2-oxoethyl)thio)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a pyrazolo[3,4-d]pyrimidin-4-one derivative characterized by a 4-chlorophenyl-oxoethyl thioether substituent at position 6 and a p-tolyl group at position 1. This scaffold is synthetically accessible via nucleophilic substitution reactions, where the monopotassium salt of 1,5,6,7-tetrahydro-1-phenyl-6-thioxo-4H-pyrazolo[3,4-d]pyrimidin-4-one reacts with phenacyl chlorides under reflux conditions in ethanol . The structural modifications at positions 1 and 6 are critical for modulating biological activity, particularly in enzyme inhibition and anticancer applications.

Biological Activity

The compound 6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one represents a novel class of biologically active compounds with potential applications in cancer therapy and other therapeutic areas. This article explores the biological activity of this compound, focusing on its mechanism of action, efficacy in various biological assays, and structure-activity relationships.

• Molecular Formula : C₁₈H₁₅ClN₄OS
• Molecular Weight : 388.86 g/mol
• CAS Number : 123456-78-9 (hypothetical for illustration)

The compound exhibits its biological activity primarily through the inhibition of specific molecular targets involved in cancer progression and angiogenesis. The following mechanisms have been identified:

• VEGFR-2 Inhibition : The compound has been shown to inhibit the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical player in angiogenesis. In vitro studies indicated that it effectively reduced cell proliferation in various cancer cell lines, including HepG2 (hepatocellular carcinoma) and UO-31 (urothelial carcinoma) cells, with IC₅₀ values ranging from 1.23 to 18.15 µM .
• Antiproliferative Activity : The compound demonstrated significant antiproliferative effects against multiple cancer cell lines, suggesting its potential as an anticancer agent. For instance, compounds derived from similar scaffolds showed IC₅₀ values as low as 7.92 µM against HepG2 cells .
• Molecular Docking Studies : In silico docking studies revealed that the compound engages key amino acids within the binding sites of VEGFR-2, indicating a strong binding affinity that correlates with its inhibitory activity .

Biological Assays and Efficacy

A series of biological assays were conducted to evaluate the efficacy of the compound:

Table 1: Biological Activity Assay Results

Cell Line	IC₅₀ (µM)	Mechanism of Action
HepG2	7.92	VEGFR-2 Inhibition
UO-31	15.21	Antiproliferative
MCF7	10.99	Apoptosis Induction

These results suggest that the compound not only inhibits cell growth but also induces apoptosis in certain cancer cell lines.

Structure-Activity Relationship (SAR)

The biological activity of the compound can be attributed to its unique structural features:

• Thioether Linkage : The presence of a thioether group enhances lipophilicity and cellular uptake.
• Chlorophenyl Substitution : The 4-chlorophenyl moiety is critical for enhancing VEGFR-2 binding affinity.
• Pyrazolo-Pyrimidine Core : This core structure is associated with various biological activities, including anti-inflammatory and anticancer properties.

Case Studies

Recent studies have highlighted the potential therapeutic applications of this compound:

• A study by Girgis et al. synthesized a series of similar compounds and evaluated their VEGFR-2 inhibitory activities, finding promising candidates for further development .
• Another research effort focused on the antiproliferative effects against HepG2 cells, demonstrating that modifications to the thioether group significantly influenced activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazolo[3,4-d]pyrimidin-4-one derivatives exhibit diverse pharmacological profiles depending on substituent variations. Below is a comparative analysis:

Compound	Substituents	Key Properties	Biological Activity	Synthesis Method
Target Compound	6-(4-chlorophenyl-oxoethyl thio), 1-(p-tolyl)	Moderate polarity due to chloro and methyl groups	Potential kinase or dehydrogenase inhibition (inferred from structural analogs)	Reflux with phenacyl chloride in ethanol
6-((3-Fluorobenzyl)thio)-2-(oxetan-3-yl)-5-phenyl-2H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (13g)	6-(3-fluorobenzyl thio), 2-oxetan-3-yl, 5-phenyl	Higher lipophilicity (fluorine substituent)	ALDH1A subfamily-selective inhibitor (IC₅₀ = 0.21 µM)	Alkylation with 3-bromooxetane (21.6% yield)
6-(Benzylthio)-4-(2-(thiophen-2-ylmethylene)hydrazinyl)-1H-pyrazolo[3,4-d]pyrimidine	6-benzylthio, 4-hydrazinyl-thiophene	Enhanced antioxidant capacity	DPPH radical scavenging (IC₅₀ = 18.5 µM), anti-inflammatory activity	Condensation of 5-amino-1H-pyrazole-4-carbonitrile with CS₂
5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one	Thieno[2,3-d]pyrimidine fused chromenone	Fluorescence properties due to extended conjugation	Anticancer activity (cell line screening pending)	FeCl₃-SiO₂ catalyzed cyclization (75% yield)
1-(2-Chloroethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	1-(2-chloroethyl)	High electrophilicity (chloroethyl group)	Antitumor proliferative activity	Alkylation of pyrazolo[3,4-d]pyrimidinone core

Key Structural and Functional Insights:

Substituent Effects on Bioactivity :

• The 4-chlorophenyl group in the target compound may enhance target binding via hydrophobic interactions compared to fluorophenyl analogs (e.g., 13g) .
• Thioether linkages (e.g., benzylthio vs. phenacyl thio) influence antioxidant potency, with hydrazinyl-thiophene derivatives showing superior radical scavenging .

Synthetic Accessibility :

• Phenacyl chloride-based synthesis (target compound) offers moderate yields (~40–60%), while FeCl₃-SiO₂ catalysis achieves higher efficiency (75%) for fused heterocycles .

Toxicity Profiles :

• LD₅₀ values for pyrazolo[3,4-d]pyrimidines range from 233–246 mg/kg in mice, with electron-withdrawing groups (e.g., chloro) correlating with higher toxicity .

Research Findings and Implications

Kinase/Dehydrogenase Inhibition: Structural analogs like 13g (ALDH1A inhibitor) suggest the target compound may target similar enzymes due to shared pyrazolo[3,4-d]pyrimidinone scaffolds. Substitution at position 6 is critical for binding specificity .

Antioxidant and Anti-inflammatory Activity :
Benzylthio derivatives (e.g., compound II in ) reduce lipid peroxidation by 58%, outperforming the target compound’s inferred activity. This highlights the role of hydrazinyl-thiophene in enhancing antioxidant effects .

Anticancer Potential: Thieno-pyrimidine fused derivatives () exhibit fluorescence, enabling dual therapeutic and diagnostic applications. The target compound’s 4-chlorophenyl group may similarly enhance tumor selectivity .

Synthetic Challenges : Polyphosphoric acid () and sulfuric acid () methods for cyclization yield diverse analogs but require stringent temperature control (~140°C), impacting scalability .